592-47-2(3-Hexene),H0399,3-Hexene

3-Hexene Properties

Names and Identifiers

- 3-Hexene
- hex-3-ene
- 3-Hexene (cis- and trans- mixture)
- TRANS-3-HEXENE
- MFCD00009386
- NSC 74125
- (3E)-3-Hexene #
- 70955-09-8
- CHEBI:176801
- AKOS005111021
- (E)-hex-3-ene
- H0399
- NS00085906
- EINECS 209-758-9
- EINECS 236-261-4
- CHEBI:176800
- 13269-52-8
- 3-Hexene, (E)-
- UNII-40FC9RS24T
- Q27257037
- NSC-74125
- Alkenes, C13-14 .alpha.-
- 40FC9RS24T
- NSC74125
- (E)-3-C6H12
- Alkenes, C6
- 3-hexene, (3E)-
- 3CO1LUX1AR
- (E)-3-Hexene
- DTXSID70891265
- UNII-3CO1LUX1AR
- (3E)-hex-3-ene
- trans-3-Hexene, >=99%
- NS00091453
- J-006210
- (3E)-3-Hexene
- 68526-52-3
- 592-47-2
- trans-Hex-3-ene
- >95.0%(sum of isomers)
- +Expand
- MDL： MFCD00009386
- InChIKey： ZQDPJFUHLCOCRG-UHFFFAOYSA-N
- Inchi： InChI=1S/C6H12/c1-3-5-6-4-2/h5-6H,3-4H2,1-2H3
- SMILES： CCC=CCC

Computed Properties

Exact Mass: 84.09396
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 2
Monoisotopic Mass: 84.0939
Heavy Atom Count: 6
Complexity: 29.3
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 1
Covalently-Bonded Unit Count: 1
XLogP3: 2.5
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 0

Experimental Properties

LogP: 2.36260
PSA: 0
Refractive Index: n20/D 1.394(lit.)
Boiling Point: 67 °C(lit.)
Melting Point: -113 °C
Vapor Pressure: 168.7±0.1 mmHg at 25°C
Flash Point: 10 °F
Density: 0.677 g/mL at 25 °C(lit.)

3-Hexene Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
abcr	AB136678-5 ml	3-Hexene (cis- and trans- mixture), 95%; .	592-47-2	95%	5 ml	€203.60	2024-04-17
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	H157267-1ml	3-Hexene	592-47-2	>95.0%(sum of isomers)	1ml	¥700.90	2023-09-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	H862180-5ml	3-Hexene (cis- and trans- mixture)	592-47-2	≥95%(GC)	5ml	1,260.00
SHANG HAI XIAN DING Biotechnology Co., Ltd.	H0656-5ml	3-Hexene	592-47-2	95.0%(GC),cis- and trans- mixture	5ml	￥1560.0	2022-06-10
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	H0656-5ML	3-Hexene (cis- and trans- mixture)	592-47-2	>95.0%(GC)	5ml	¥1480.00	2024-04-16

3-Hexene Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:592-47-2)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

Audited Supplier

(CAS:592-47-2)

MR./MRS.:XU NV SHI

Phone:15221998634

Email:1986399151@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:592-47-2)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

3-Hexene Related Literature

1. Theoretical study of the hex-3-ene radical cation

Leif A. Eriksson,Sten Lunell J. Chem. Soc. Faraday Trans. 1990 86 3287
2. vic-Iodothiocyanates and iodoisothiocyanates. Part 3. Further preparations, and the formation of 2-alkoxy-2-thiazolines

Richard C. Cambie,David Chambers,Peter S. Rutledge,Paul D. Woodgate,Sheila D. Woodgate J. Chem. Soc. Perkin Trans. 1 1981 33
3. A stereochemically flexible approach to pyrrolidines based on 5-endo-trig iodocyclisations of homoallylic sulfonamides

Andrew D. Jones,David W. Knight,David E. Hibbs J. Chem. Soc. Perkin Trans. 1 2001 1182
4. Photochemical trans–cis isomerisation of donor/acceptor-substituted (E?)-hex-3-ene-1,5-diynes (1,2-diethynylethenes, DEEs) and 3,4-diethynylhex-3-ene-1,5-diynes (tetraethynylethenes, TEEs)

Rainer E. Martin,Johannes Bartek,Fran?ois Diederich,Rik R. Tykwinski,Erich C. Meister,Anouk Hilger,Hans Peter Lüthi J. Chem. Soc. Perkin Trans. 2 1998 233
5. Thienothiophenes. Part 3.1,2 On the ring-opening reactions of 3-lithiated and 3,6-dilithiated thieno[3,2-b]thiophenes; new routes to polyfunctionalized thiophenes and enediynes

Lance S. Fuller,Brian Iddon MP,Kevin A. Smith J. Chem. Soc. Perkin Trans. 1 1999 1273
6. Role of the reaction of stabilized Criegee intermediates with peroxy radicals in particle formation and growth in air

Yue Zhao,Lisa M. Wingen,Véronique Perraud,John Greaves,Barbara J. Finlayson-Pitts Phys. Chem. Chem. Phys. 2015 17 12500
7. Thienothiophenes. Part 3.1,2 On the ring-opening reactions of 3-lithiated and 3,6-dilithiated thieno[3,2-b]thiophenes; new routes to polyfunctionalized thiophenes and enediynes

Lance S. Fuller,Brian Iddon MP,Kevin A. Smith J. Chem. Soc. Perkin Trans. 1 1999 1273
8. Gas-phase rate coefficients for the reactions of nitrate radicals with (Z)-pent-2-ene, (E)-pent-2-ene, (Z)-hex-2-ene, (E)-hex-2-ene, (Z)-hex-3-ene, (E)-hex-3-ene and (E)-3-methylpent-2-ene at room temperature

Christian Pfrang,Robert S. Martin,Andrew Nalty,Richard Waring,Carlos E. Canosa-Mas,Richard P. Wayne Phys. Chem. Chem. Phys. 2005 7 2506
9. Asymmetric synthesis of (R)-hexane-1,5-diol, (R)-hex-3-ene-1,5-diol and (R)-6-methylhept-5-en-2-ol (sulcatol) employing a tandem asymmetric conjugate addition and stereospecific Meisenheimer rearrangement protocol

Stephen G. Davies,G. Darren Smyth J. Chem. Soc. Perkin Trans. 1 1996 2467
10. Rate coefficients for the reaction of OH radicals with cis-3-hexene: an experimental and theoretical study

Thaís da Silva Barbosa,Silvina Peirone,Javier A. Barrera,Juan P. A. Abrate,Silvia I. Lane,Graciela Arbilla,Glauco Favilla Bauerfeldt Phys. Chem. Chem. Phys. 2015 17 8714

Cas no 592-47-2 (3-Hexene)

3-Hexene Properties

Names and Identifiers

Computed Properties

Experimental Properties

3-Hexene Price

3-Hexene Suppliers

3-Hexene Related Literature

Related Categories

592-47-2 (3-Hexene) Related Products